Cas no 873790-27-3 (5-{(4-Methoxyphenyl)methylamino}-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-{(4-Methoxyphenyl)methylamino}-1,3,4-thiadiazole-2-thiol
• CAS No: 873790-27-3
• MF: C₁₀H₁₁N₃OS₂
• MW: 253.34383893013
• CID: 5710180
• PubChem ID: 2737951
• Update Time: 2023-11-22

5-{(4-Methoxyphenyl)methylamino}-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• Oprea1_819177
• IDI1_017105
• 5-[(4-methoxyphenyl)methylamino]-3H-1,3,4-thiadiazole-2-thione
• EN300-15246
• AKOS001171476
• BRD-K79952263-001-01-3
• Maybridge3_005718
• CS-0235062
• Z119974132
• 5-{[(4-methoxyphenyl)methyl]amino}-1,3,4-thiadiazole-2-thiol
• HMS1447D20
• 873790-27-3
• AKOS000123179
• 5-{(4-Methoxyphenyl)methylamino}-1,3,4-thiadiazole-2-thiol

• Inchi： 1S/C10H11N3OS2/c1-14-8-4-2-7(3-5-8)6-11-9-12-13-10(15)16-9/h2-5H,6H2,1H3,(H,11,12)(H,13,15)
• InChI Key： YCTHJAIKZNBJAB-UHFFFAOYSA-N
• SMILES： S1C(NN=C1NCC1C=CC(=CC=1)OC)=S

Computed Properties

• Exact Mass: 253.03435433g/mol
• Monoisotopic Mass: 253.03435433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles